Bistrifluoromethylarsine

• CAS RN: 371-74-4
• Molecular Formula: C2HAsF6
• Molecular Weight: 213.94 g/mol
• IUPAC Name: bis(trifluoromethyl)arsane
• InChI: InChI=1S/C2HAsF6/c4-1(5,6)3-2(7,8)9/h3H
• InChI Key: STJQTINJVVRXSU-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)[AsH]C(F)(F)F

Description

Bistrifluoromethylarsine is a useful research compound. Its molecular formula is C2HAsF6 and its molecular weight is 213.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The trifluoromethyl arsine hydrides can be made via direct reaction of the tris-trifluoromethyl arsenic iodides with zinc and hydrochloric acid. For instance, 10 g of zinc, 10 ml of water, and 15 ml of 5N HCl are shaken with 3.80 g of iodo bis-trifluoromethylarsine to give 1.03 g of bistrifluoromethylarsine (b.p. 19° C.), a 43% yield. Trifluoromethylarsine can be made by a similar method (b.p. -12.5° C.).